Cas no 860719-53-5 (2-Chloro-N-(6-chloroquinolin-5-yl)acetamide)

• Product Name: 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide
• CAS No: 860719-53-5
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 5362502
• PubChem ID: 146094649
• Update Time: 2025-05-19

2-Chloro-N-(6-chloroquinolin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide
• Z3766269426

• Inchi： 1S/C11H8Cl2N2O/c12-6-10(16)15-11-7-2-1-5-14-9(7)4-3-8(11)13/h1-5H,6H2,(H,15,16)
• InChI Key： KCGXHLGKXAIJFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CC=CN=2)C=1NC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.6
• Topological Polar Surface Area: 42

Additional information on 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide

2-Chloro-N-(6-chloroquinolin-5-yl)acetamide: A Comprehensive Overview

The compound 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide, identified by the CAS number 860719-53-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinoline ring system substituted with a chlorine atom at position 6 and an acetamide group at position 5, with an additional chlorine substituent on the acetamide moiety.

Recent studies have highlighted the importance of quinoline derivatives in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory activities. The unique structural features of 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide make it a promising candidate for further exploration in these fields. For instance, research has shown that the presence of chlorine substituents can significantly influence the pharmacokinetic properties and bioavailability of the molecule, making it a valuable lead compound for drug development.

In terms of synthesis, the preparation of 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide involves a series of well-established organic reactions. The quinoline core is typically synthesized through cyclization reactions, followed by substitution and acylation steps to introduce the desired functional groups. These methods are highly efficient and scalable, making them suitable for both academic research and industrial production.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its potent inhibitory activity against several enzymes associated with cancer progression, such as tyrosine kinases and histone deacetylases. Additionally, preliminary animal studies have shown that 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide exhibits favorable pharmacokinetic profiles, with good absorption and moderate clearance rates.

Beyond its therapeutic potential, this compound has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecular frameworks. Its versatility as a building block underscores its importance in modern organic chemistry.

In conclusion, 2-Chloro-N-(6-chloroquinolin-5-yl)acetamide, CAS No. 860719-53-5, represents a compelling example of how structural modifications can enhance the biological properties of quinoline derivatives. With ongoing research and development efforts, this compound holds great promise for advancing our understanding of drug design and delivery systems.